7-Methylindoline hydrochloride

• CAS: 1375472-79-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Reaction Mechanism of 7-Methylindoline Hydrochloride Synthesis

Abstract

This technical guide provides a comprehensive examination of the synthesis of 7-Methylindoline hydrochloride, a crucial heterocyclic scaffold in contemporary medicinal chemistry. The primary focus is on the elucidation of the reaction mechanism for the selective reduction of 7-methylindole. We will explore the underlying principles that govern this transformation, provide a field-tested experimental protocol, and discuss the critical parameters that ensure high yield and purity. This document is intended for researchers, chemists, and professionals in the field of drug development who require a deep, practical understanding of this synthetic route.

Chapter 1: Strategic Overview of 7-Methylindoline Synthesis

The indoline framework is a privileged structure in drug discovery, forming the core of numerous biologically active compounds. 7-Methylindoline, in particular, serves as a key intermediate for a range of therapeutic agents, including novel treatments in oncology and neurology.[1] The synthesis of its hydrochloride salt enhances stability and aqueous solubility, which is often advantageous for pharmaceutical applications.[2]

The most direct and industrially scalable approach to 7-methylindoline is the selective reduction of the C2-C3 double bond of the pyrrole ring in 7-methylindole. This dearomatization reaction must be conducted with precision to avoid over-reduction of the benzenoid ring.

Several methods exist for the reduction of indoles to indolines, including:

• Catalytic Hydrogenation: Employing catalysts like Palladium on carbon (Pd/C) or Raney Nickel with hydrogen gas.[3][4] This method is highly effective but can sometimes lead to complete hydrogenation of the aromatic system under harsh conditions.[5]

• Chemical Reduction: Utilizing hydride-based reducing agents. Reagents like sodium cyanoborohydride (NaBH₃CN) in an acidic medium are particularly effective for this transformation due to their chemoselectivity.[6][7]

This guide will focus on the chemical reduction method using sodium cyanoborohydride, as it offers an excellent balance of reactivity, selectivity, and operational safety for a laboratory setting.

Chapter 2: Mechanistic Deep Dive: The Acid-Catalyzed Hydride Reduction

The conversion of 7-methylindole to 7-methylindoline using sodium cyanoborohydride is not a simple hydride addition. It proceeds through an acid-catalyzed mechanism that hinges on the selective activation of the indole's pyrrole ring.

Pillar of Expertise: Why Acid is Critical The direct attack of a hydride on the electron-rich indole ring is energetically unfavorable. The reaction requires an acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl), to protonate the indole ring. Protonation occurs preferentially at the C3 position, which disrupts the aromaticity of the pyrrole ring and generates a highly electrophilic iminium ion intermediate. This activation step is the cornerstone of the reaction's success. The iminium ion is significantly more susceptible to nucleophilic attack by a hydride than the neutral indole.

The Role of the Reducing Agent: Sodium Cyanoborohydride (NaBH₃CN) Sodium cyanoborohydride is the reagent of choice for several key reasons:

• Acid Stability: Unlike sodium borohydride (NaBH₄), NaBH₃CN is relatively stable in acidic conditions (pH 3-4), which are necessary to form and maintain the iminium ion intermediate.[8]

• Chemoselectivity: The electron-withdrawing cyanide group attenuates the reactivity of the borohydride.[9] This makes NaBH₃CN a milder reducing agent, incapable of reducing less reactive carbonyl groups or the benzene ring, but highly effective at reducing the activated iminium ion.[7][10] This selectivity prevents unwanted side reactions and simplifies purification.

The overall mechanism can be visualized as follows:

A simplified representation of the synthesis pathway.

Chapter 3: A Validated Experimental Protocol

This protocol is designed as a self-validating system, incorporating in-process checks to ensure reaction completion and product quality.

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
7-Methylindole	98%	Sigma-Aldrich	-
Sodium Cyanoborohydride	95%	Sigma-Aldrich	Caution: Highly toxic. Handle in a fume hood.
Acetic Acid, Glacial	ACS Grade	Fisher Scientific	-
Diethyl Ether	Anhydrous	Fisher Scientific	-
Hydrochloric Acid	2 M in Diethyl Ether	Sigma-Aldrich	Can be prepared from acetyl chloride and methanol.
Sodium Bicarbonate	Saturated Solution	-	For work-up.
Magnesium Sulfate	Anhydrous	-	For drying.
TLC Plates	Silica Gel 60 F₂₅₄	Millipore	-

Step-by-Step Methodology:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 7-methylindole (5.0 g, 38.1 mmol) in glacial acetic acid (100 mL). Cool the solution to 0-5 °C in an ice bath.

  • Causality: Acetic acid serves as both the solvent and the acid catalyst. Cooling is essential to control the initial exotherm upon addition of the reducing agent.

• Reagent Addition: In a single portion, add sodium cyanoborohydride (3.6 g, 57.2 mmol, 1.5 equiv) to the stirred solution.

  • Trustworthiness: The addition should be done carefully but quickly. A slow addition can lead to side reactions. An excess of the reducing agent ensures the reaction goes to completion. Caution: Contact of NaBH₃CN with strong acids can liberate highly toxic HCN gas.[7] Acetic acid is a sufficiently weak acid to control this, but proper ventilation is mandatory.

• Reaction Monitoring (Self-Validation): Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system. The starting material (7-methylindole) has an Rf of ~0.6, while the product (7-methylindoline) has an Rf of ~0.4. The reaction is complete when the starting material spot is no longer visible.

• Work-up and Neutralization: Once the reaction is complete, carefully pour the mixture over crushed ice (~200 g). Slowly neutralize the solution by adding a saturated aqueous solution of sodium bicarbonate until effervescence ceases and the pH is ~8.

  • Causality: This step quenches the reaction by decomposing any remaining NaBH₃CN and neutralizes the acetic acid to allow for the extraction of the free-base product.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with diethyl ether (3 x 100 mL). Combine the organic layers.

• Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield crude 7-methylindoline as a pale yellow oil.

• Hydrochloride Salt Formation: Dissolve the crude 7-methylindoline oil in a minimal amount of anhydrous diethyl ether (~50 mL). While stirring, add a 2 M solution of HCl in diethyl ether dropwise until a precipitate is no longer formed.[11]

  • Causality: The free-base amine is converted to its hydrochloride salt, which is typically a crystalline solid and insoluble in diethyl ether.[12] This step serves as both a purification and a method to obtain the final desired product form.[13]

• Isolation and Purification: Collect the resulting white precipitate by vacuum filtration. Wash the solid with a small amount of cold, anhydrous diethyl ether to remove any non-basic impurities. Dry the solid under vacuum to afford 7-Methylindoline hydrochloride.

Expected Yield: 80-90%. Purity (by NMR): >95%.

Chapter 4: Process Visualization and Workflow

A clear understanding of the experimental sequence is crucial for reproducibility and safety. The following diagram outlines the complete workflow from starting materials to the final, purified product.

A step-by-step experimental workflow for the synthesis.

Chapter 5: Troubleshooting and Purity Considerations

Issue	Potential Cause	Recommended Solution
Incomplete Reaction	Insufficient reducing agent or reaction time.	Add an additional 0.2-0.3 equivalents of NaBH₃CN and allow to stir for another 2 hours, monitoring by TLC.
Product is an Oil/Gummy Solid	Presence of water during salt formation.	Ensure all glassware and solvents are anhydrous. If the product is gummy, attempt to triturate with cold pentane or re-precipitate from a different solvent system (e.g., methanol/ether).
Low Yield	Incomplete extraction due to poor neutralization.	Ensure the aqueous layer is basic (pH > 8) before extraction. Perform an additional extraction if necessary.
Discolored Product	Air oxidation of the indoline product.	Perform the reaction and work-up under an inert atmosphere (N₂ or Ar). Minimize the time the free-base is exposed to air.

Conclusion

The synthesis of 7-Methylindoline hydrochloride via the acid-catalyzed reduction of 7-methylindole with sodium cyanoborohydride is a robust and highly selective method. A thorough understanding of the iminium ion-mediated mechanism is paramount to appreciating the causality behind the choice of reagents and conditions. By following the validated protocol and adhering to the principles of process control and safety, researchers can reliably produce this valuable chemical intermediate in high yield and purity, facilitating further advancements in drug discovery and development.

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A Technical Guide to the Synthesis of Novel Indole Alkaloids from 7-Methylindoline Hydrochloride

Abstract: Indole alkaloids represent a cornerstone of natural product chemistry and drug discovery, with over 4,100 known compounds exhibiting a vast array of biological activities.[1] The strategic synthesis of novel indole scaffolds is therefore a critical endeavor in medicinal chemistry. This guide provides an in-depth technical overview of synthetic pathways starting from 7-Methylindoline hydrochloride, a versatile and strategic building block. We will explore the core chemical transformations, delve into the mechanistic nuances governed by the C7-methyl substituent, provide detailed, field-tested experimental protocols, and discuss the application of these methods in the generation of pharmaceutically relevant molecules. This document is intended for researchers, chemists, and drug development professionals seeking to leverage substituted indolines for the discovery of next-generation therapeutics.

Introduction: The Strategic Value of the 7-Methylindoline Scaffold

The indole nucleus is a privileged scaffold in pharmacology, forming the core of numerous natural products and synthetic drugs.[1] The discovery of new indole-based molecular entities often relies on the innovative use of pre-functionalized starting materials that can streamline synthetic routes and provide access to unique chemical space. 7-Methylindoline, frequently handled as its more stable hydrochloride salt, is one such precursor of significant strategic value.

Its utility stems from two key features:

• The Indoline Core: As a saturated analog of indole, the indoline ring offers distinct reactivity. It can undergo functionalization at the nitrogen or on the benzene ring before the final, aromatizing dehydrogenation step. This "protect-and-modify" strategy circumvents the challenges associated with the inherent reactivity of the indole's electron-rich pyrrole ring, which often favors substitution at the C3 position.[2]

• The C7-Methyl Group: This substituent is not merely a passive functional group. It sterically and electronically influences subsequent reactions, directing metallation or electrophilic substitution to other positions on the benzene ring. Furthermore, the 7-methylindole products are valuable in their own right, serving as reactants for creating plant growth inhibitors, antifungal agents, and inhibitors of HIV-1 attachment.[3][4]

This guide focuses on the primary transformation required to convert 7-Methylindoline into the corresponding aromatic indole core—a critical step for unlocking its full potential in alkaloid synthesis.

Core Synthetic Pathway: Catalytic Dehydrogenation (Aromatization)

The most direct and fundamental transformation of 7-Methylindoline is its dehydrogenation (or oxidation) to 7-Methylindole. This aromatization is the gateway to the vast chemistry of the indole nucleus. While various methods exist, transition-metal-catalyzed dehydrogenation is among the most efficient and widely employed.[5][6]

Catalysts based on palladium, iridium, copper, and rhodium have proven effective for the dehydrogenation of N-heterocycles.[6] Palladium, particularly on a carbon support (Pd/C), is a workhorse for this transformation due to its high efficiency, relative cost-effectiveness, and ease of handling.[7]

Causality in Catalyst Selection:

• Palladium (Pd): Exhibits an optimal balance for C-H bond activation and subsequent reductive elimination of H2. It readily adsorbs the indoline and facilitates the cleavage of C-H bonds at the 2 and 3 positions.

• Copper (Cu): Copper-catalyzed methods, often using oxygen or a peroxide as the oxidant, provide a milder and often more economical alternative to palladium.[5][8][9] These reactions can sometimes be performed at room temperature, which is advantageous for sensitive substrates.[5]

• Iridium (Ir): Iridium complexes, such as Crabtree's catalyst, are exceptionally active for acceptorless dehydrogenation, meaning they do not require an external sacrificial oxidant.[10][11] This "cleaner" process generates only H2 gas as a byproduct.

The general workflow for discovering new alkaloids using this approach is outlined below.

Caption: General workflow for novel indole alkaloid discovery.

Mechanistic Insights: Palladium-Catalyzed Dehydrogenation

Understanding the mechanism of dehydrogenation is crucial for optimizing reaction conditions and troubleshooting unexpected outcomes. The palladium-catalyzed process on a heterogeneous surface like activated carbon (Pd/C) is generally believed to proceed through the following key steps:

• Adsorption: The 7-methylindoline molecule adsorbs onto the palladium surface. The nitrogen lone pair and the aromatic ring electrons likely interact with the metal surface.

• Oxidative Addition/C-H Activation: The palladium catalyst facilitates the cleavage of the C-H bonds at the C2 and C3 positions of the indoline ring. This is the rate-determining step and involves the formation of palladium-hydride (Pd-H) species on the surface.

• β-Hydride Elimination: A second C-H bond is cleaved, leading to the formation of an indole-like intermediate still bound to the surface.

• Reductive Elimination & Desorption: Two hydrogen atoms on the palladium surface combine to form H₂ gas, which desorbs. The newly formed 7-methylindole product then desorbs from the catalyst surface, regenerating the active site for the next catalytic cycle.

Caption: Simplified mechanism of Pd-catalyzed indoline dehydrogenation.

Trustworthiness Through Self-Validation: A successful protocol is one that is robust and reproducible. In dehydrogenation, reaction completion can be easily monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The disappearance of the starting material and the appearance of a new, more aromatic (lower Rf on silica) spot corresponding to the indole product provides a clear validation of the process. The final product should always be validated by ¹H NMR and Mass Spectrometry to confirm its identity and purity.

Detailed Experimental Protocol: Synthesis of 7-Methylindole from 7-Methylindoline Hydrochloride

This protocol describes a standard, reliable procedure for the palladium-catalyzed dehydrogenation of 7-methylindoline.

Materials & Reagents:

• 7-Methylindoline hydrochloride

• Palladium on activated carbon (10 wt% Pd)

• Sodium bicarbonate (NaHCO₃)

• Toluene (anhydrous)

• Dichloromethane (DCM)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Celite® (diatomaceous earth)

Procedure:

• Neutralization: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 7-Methylindoline hydrochloride (1.0 g, 5.9 mmol) in water (20 mL). Slowly add a saturated aqueous solution of sodium bicarbonate until the solution is basic (pH > 8, check with pH paper) and gas evolution ceases. This process neutralizes the hydrochloride salt to release the free base.

• Extraction: Transfer the aqueous solution to a separatory funnel and extract the 7-methylindoline free base with dichloromethane (3 x 20 mL).

  • Expert Insight: DCM is used for its excellent ability to dissolve the free base and its low boiling point, which facilitates easy removal later.

• Drying and Concentration: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter the solution and concentrate under reduced pressure to yield 7-methylindoline as an oil.

• Dehydrogenation Reaction Setup: To the flask containing the crude 7-methylindoline, add anhydrous toluene (30 mL) and Palladium on carbon (10% Pd, ~100 mg, ~10 wt% of the substrate).

  • Causality: Toluene is chosen as the solvent due to its high boiling point, which is necessary to provide the thermal energy for the dehydrogenation to proceed at a reasonable rate.

• Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to reflux (~110 °C) with vigorous stirring. Monitor the reaction progress by TLC (e.g., using a 20% Ethyl Acetate/Hexanes mobile phase). The reaction is typically complete within 4-12 hours.

• Workup and Purification:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (50 mL).

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad thoroughly with additional ethyl acetate.

    • Expert Insight: Filtering through Celite is critical to remove the fine black powder of the Pd/C catalyst, which can otherwise contaminate the product.

  • Concentrate the filtrate under reduced pressure to obtain the crude 7-methylindole.

  • Purify the crude product by flash column chromatography on silica gel if necessary to yield pure 7-methylindole.

Data Presentation: Characterization of 7-Methylindole

The successful synthesis of 7-methylindole from its indoline precursor must be confirmed with analytical data. Below is a table summarizing the expected characterization data for the final product.

Property	Value	Source
Molecular Formula	C₉H₉N	PubChem[12]
Molecular Weight	131.17 g/mol	PubChem[12]
Appearance	Very faintly beige fine plates	Sigma-Aldrich
¹H NMR (CDCl₃, 400 MHz) δ	~8.1 (br s, 1H, N-H), 7.5 (d, 1H), 7.2 (t, 1H), 7.0 (m, 2H), 6.5 (m, 1H), 2.5 (s, 3H, CH₃)	Expected Values
Mass Spec (EI) m/z	131 (M⁺), 130 (M-H)⁺	Expected Values

Application in Drug Discovery: 7-Methylindole as a Core Scaffold

The 7-methylindole scaffold is not just a synthetic endpoint but a starting point for further molecular elaboration. It serves as a key reactant in the preparation of a wide range of biologically active compounds.[3] For instance, indole derivatives are foundational to the development of SIRT1 inhibitors, which are being investigated for various therapeutic applications.[13] High-throughput screening has identified indole-based structures as potent and selective inhibitors of this deacetylase enzyme.[13] The ability to generate diverse libraries of substituted indoles from precursors like 7-methylindoline is therefore a powerful engine for drug discovery programs.

Conclusion and Future Perspectives

7-Methylindoline hydrochloride is a highly effective and strategic precursor for the synthesis of 7-substituted indole alkaloids. The dehydrogenation of the indoline core, particularly via robust palladium-catalyzed methods, provides reliable access to the versatile 7-methylindole scaffold. This technical guide has outlined the rationale, mechanism, and a practical protocol for this key transformation. By first modifying the indoline ring and then aromatizing, or by directly functionalizing the resulting indole, researchers can access a rich diversity of novel molecular architectures for evaluation as potential therapeutics. Future work will likely focus on developing even milder and more sustainable catalytic systems, such as those using earth-abundant metals or metal-free conditions, to further enhance the utility of this powerful synthetic strategy.[14][15]

References

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• Dolby, L. J., & Gribble, G. W. (n.d.). A convenient preparation of indoline. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Palladium(II)‐catalyzed aerobic dehydrogenation strategy for N‐heterocycles. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indolines. Retrieved from [Link]

• The Journal of Chemical Physics. (2019). Dehydrogenation of the liquid organic hydrogen carrier system 2-methylindole/2-methylindoline/2-methyloctahydroindole on Pt(111). AIP Publishing. Retrieved from [Link]

• ACS Publications. (2016). A Mild Cu(I)-Catalyzed Oxidative Aromatization of Indolines to Indoles. Retrieved from [Link]

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• Sun, H., & Yost, G. S. (2008). Dehydrogenation of the Indoline-Containing Drug 4-Chloro-N-(2-methyl-1-indolinyl)-3-sulfamoylbenzamide (Indapamide) by CYP3A4: Correlation with in Silico Predictions. Drug Metabolism and Disposition, 36(9), 1867–1874. Retrieved from [Link]

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• Organic Letters. (2023). Palladium(II)-Catalyzed Direct C7-Acyloxylation of Indoles. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic dehydrogenation of 2-methylindoline to 2-methylindole in the.... Retrieved from [Link]

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• MDPI. (n.d.). Synthesis of Indole Alkaloids. Retrieved from [Link]

• ACS Publications. (2009). Discovery of Indoles as Potent and Selective Inhibitors of the Deacetylase SIRT1. Journal of Medicinal Chemistry. Retrieved from [Link]

• ACS Publications. (2007). Homogeneous Catalytic System for Reversible Dehydrogenation−Hydrogenation Reactions of Nitrogen Heterocycles with Reversible Interconversion of Catalytic Species. Journal of the American Chemical Society. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: 7-Methylindoline Hydrochloride in the Synthesis of Novel Anti-Inflammatory Agents

Introduction: The Therapeutic Potential of the Indoline Scaffold

The indoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Its unique three-dimensional structure and synthetic tractability have made it a cornerstone in the development of novel therapeutics. Among its many applications, the indoline framework has shown significant promise in the design of potent anti-inflammatory agents. This is largely due to its ability to mimic the binding modes of endogenous ligands to key inflammatory enzymes and receptors. This guide focuses on a particularly valuable intermediate, 7-Methylindoline hydrochloride, and its application in the synthesis of next-generation anti-inflammatory drugs. We will explore the chemical logic behind its use, provide detailed synthetic protocols, and delve into the mechanistic underpinnings of the resulting compounds' anti-inflammatory activity.

Physicochemical Properties and Safety Considerations for 7-Methylindoline Hydrochloride

A thorough understanding of the starting material is paramount for successful and safe synthesis.

Table 1: Physicochemical Properties of 7-Methylindoline Hydrochloride

Property	Value	Source
Molecular Formula	C₉H₁₂ClN	[1]
Molecular Weight	169.65 g/mol	[1]
Appearance	Off-white to light brown crystalline powder
Solubility	Soluble in water and polar organic solvents
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances. Keep container tightly closed.	[1]

Safety Precautions:

7-Methylindoline hydrochloride should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately with plenty of water. Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Synthetic Strategies: Building Anti-Inflammatory Molecules from 7-Methylindoline

The secondary amine of the indoline ring is a key functional handle for introducing diverse chemical moieties that can interact with biological targets. The general strategy involves the N-functionalization of 7-methylindoline to generate a library of derivatives for screening. Two common and effective approaches are N-acylation and N-sulfonylation.

Core Synthetic Workflow

The following diagram illustrates the general workflow for synthesizing potential anti-inflammatory agents from 7-Methylindoline hydrochloride.

Caption: General workflow for the synthesis of 7-methylindoline derivatives.

Protocol 1: Synthesis of 1-Acyl-7-Methylindoline Derivatives

Rationale: N-acylation introduces a carbonyl group, which can act as a hydrogen bond acceptor, a key interaction in many enzyme active sites, including cyclooxygenase (COX). The nature of the "R" group on the acyl chloride can be varied to explore the hydrophobic pockets of the target enzyme, thereby influencing potency and selectivity.

Materials:

• 7-Methylindoline hydrochloride

• Acyl chloride (e.g., 4-nitrobenzoyl chloride, 2,4-dichlorobenzoyl chloride)

• Triethylamine (TEA) or Pyridine

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Step-by-Step Procedure:

• Free Base Preparation: In a round-bottom flask, dissolve 7-Methylindoline hydrochloride (1.0 eq) in water. Cool the solution in an ice bath and slowly add 2 M sodium hydroxide (NaOH) solution with stirring until the pH is >10. Extract the aqueous layer with dichloromethane (3 x 20 mL). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain 7-methylindoline as a free base.

• Acylation Reaction: Dissolve the 7-methylindoline free base (1.0 eq) in anhydrous dichloromethane in a dry, nitrogen-flushed round-bottom flask. Add triethylamine (1.2 eq) and cool the mixture to 0 °C in an ice bath.

• Slowly add the desired acyl chloride (1.1 eq) dissolved in a small amount of anhydrous dichloromethane to the reaction mixture dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by adding water. Separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl (2 x 15 mL), saturated NaHCO₃ solution (2 x 15 mL), and brine (1 x 15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-acyl-7-methylindoline derivative.

Protocol 2: Synthesis of 1-Sulfonyl-7-Methylindoline Derivatives

Rationale: The sulfonamide moiety is a well-known pharmacophore in many COX-2 selective inhibitors, such as celecoxib. The sulfonyl group can form key hydrogen bonds within the active site of COX-2, contributing to high-affinity binding and selectivity over the COX-1 isoform.

Materials:

• 7-Methylindoline hydrochloride

• Sulfonyl chloride (e.g., 4-toluenesulfonyl chloride, 4-acetamidobenzenesulfonyl chloride)

• Pyridine or Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Step-by-Step Procedure:

• Free Base Preparation: Prepare the 7-methylindoline free base from its hydrochloride salt as described in Protocol 1, Step 1.

• Sulfonylation Reaction: Dissolve the 7-methylindoline free base (1.0 eq) in anhydrous dichloromethane or pyridine in a dry, nitrogen-flushed round-bottom flask. Cool the mixture to 0 °C in an ice bath.

• Add the desired sulfonyl chloride (1.1 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: If pyridine is used as the solvent, remove it under reduced pressure. Dissolve the residue in dichloromethane.

• Wash the organic layer sequentially with 1 M HCl (2 x 15 mL) to remove any remaining pyridine, followed by saturated NaHCO₃ solution (2 x 15 mL), and brine (1 x 15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system to yield the pure 1-sulfonyl-7-methylindoline derivative.

Mechanism of Action: Targeting Key Inflammatory Pathways

Many indoline-based anti-inflammatory agents exert their effects by inhibiting the cyclooxygenase (COX) enzymes, particularly the inducible isoform, COX-2.[2][3] COX-2 is upregulated at sites of inflammation and is responsible for the production of prostaglandins, which are key mediators of pain and inflammation.[2] By selectively inhibiting COX-2 over the constitutively expressed COX-1, these compounds can reduce inflammation with a lower risk of the gastrointestinal side effects associated with non-selective NSAIDs.[2]

Another critical target is the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[3][4] NF-κB is a transcription factor that plays a central role in regulating the expression of pro-inflammatory genes, including those for cytokines like TNF-α and IL-6.[3][4] Inhibition of the NF-κB pathway can therefore lead to a broad-spectrum anti-inflammatory effect.

Inhibition of the NF-κB Signaling Pathway

The diagram below illustrates how 7-methylindoline derivatives can potentially inhibit the NF-κB signaling pathway.

Sources

• 1. Design, synthesis, and anti-inflammatory activity of indole-2-formamide benzimidazole[2,1-b]thiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a selective COX-2 inhibitor: from synthesis to enhanced efficacy via nano-formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Design, synthesis, and anti-inflammatory activity of indole-2-formamide benzimidazole[2,1-b]thiazole derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]

The Strategic Application of 7-Methylindoline Hydrochloride in the Synthesis of Novel Antiviral Agents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Indoline Scaffold as a Privileged Motif in Antiviral Drug Discovery

The relentless challenge of emerging and mutating viral pathogens necessitates a robust and innovative pipeline of new antiviral therapeutics. Within the vast landscape of medicinal chemistry, the indoline scaffold has emerged as a "privileged structure"—a molecular framework that is recurrently found in potent, biologically active compounds.[1] Its unique three-dimensional conformation and rich electronic properties allow for precise interactions with a variety of biological targets, making it a valuable starting point for drug design. Indole derivatives, closely related to indolines, have demonstrated a broad spectrum of antiviral activities, inhibiting viruses such as HIV, influenza, and hepatitis C.[2] Consequently, the strategic derivatization of the indoline core is a highly promising avenue for the development of next-generation antiviral agents.

7-Methylindoline hydrochloride, a stable salt of the methylated indoline core, represents a key building block in this endeavor. The presence of the methyl group at the 7-position provides a subtle yet significant modification to the electronic and steric properties of the indoline ring system, which can be exploited to fine-tune the binding affinity and selectivity of the final compound for its viral target. Furthermore, the secondary amine of the indoline nucleus serves as a versatile synthetic handle for the introduction of diverse pharmacophoric elements. This guide provides a detailed exploration of the application of 7-Methylindoline hydrochloride in the synthesis of potential antiviral compounds, complete with a representative synthetic protocol and an in-depth discussion of the underlying chemical principles. While 7-methylindoline is recognized as a key intermediate for pharmaceuticals with potential antiviral properties, this guide will use a representative synthesis to illustrate its practical application.[3]

Synthetic Strategy: Leveraging the Nucleophilicity of the Indoline Nitrogen

The primary synthetic utility of 7-methylindoline lies in the nucleophilicity of its secondary amine. This allows for a variety of chemical transformations, including acylation, alkylation, and sulfonylation, to append different functional groups that can interact with viral proteins. A common strategy in antiviral drug design is to create molecules that mimic the natural substrates of viral enzymes, thereby acting as competitive inhibitors. For instance, many viral proteases and polymerases have well-defined binding pockets that can be targeted by small molecules.

The following sections will detail a representative synthetic workflow for the preparation of a hypothetical antiviral compound, starting from 7-Methylindoline hydrochloride. This protocol is designed to be illustrative of the chemical principles involved and can be adapted by researchers for the synthesis of their specific target molecules.

Experimental Protocols

Part 1: Liberation of the Free Base from 7-Methylindoline Hydrochloride

Causality of Experimental Choices: The starting material is the hydrochloride salt, which is typically more stable and easier to handle than the free base. However, for the subsequent nucleophilic addition reaction, the free secondary amine is required. Therefore, the first step is a simple acid-base neutralization to liberate the free 7-methylindoline. A mild inorganic base like sodium bicarbonate is chosen to avoid any potential side reactions. The use of a biphasic system (ethyl acetate and water) allows for easy separation of the organic product from the aqueous inorganic salts.

Step-by-Step Methodology:

• To a solution of 7-Methylindoline hydrochloride (1.0 eq) in water, add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) dropwise with stirring until the pH of the solution is between 8 and 9.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 7-methylindoline as a free base.

Parameter	Value
Starting Material	7-Methylindoline hydrochloride
Reagent	Saturated Sodium Bicarbonate
Solvent	Water, Ethyl Acetate
Expected Yield	>95%
Purity (by NMR)	>98%

Part 2: Synthesis of a Hypothetical N-Acyl 7-Methylindoline Antiviral Precursor

Causality of Experimental Choices: This step involves the acylation of the 7-methylindoline with a functionalized acyl chloride. The choice of the acyl chloride would be dictated by the specific viral target. For this representative synthesis, we will use 2-chloro-2-(4-chlorophenyl)acetyl chloride. The chloroacetyl group is a common pharmacophore in antiviral and anticancer agents, and the 4-chlorophenyl moiety can engage in favorable pi-stacking or hydrophobic interactions within a protein binding pocket. A non-nucleophilic organic base, such as triethylamine (TEA), is used to scavenge the HCl generated during the reaction, driving the reaction to completion. Dichloromethane (DCM) is an excellent, inert solvent for this type of reaction.

Step-by-Step Methodology:

• Dissolve 7-methylindoline (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add a solution of 2-chloro-2-(4-chlorophenyl)acetyl chloride (1.1 eq) in anhydrous DCM dropwise to the cooled solution over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired N-acyl 7-methylindoline derivative.

Parameter	Value
Starting Material	7-Methylindoline
Reagents	2-chloro-2-(4-chlorophenyl)acetyl chloride, Triethylamine
Solvent	Anhydrous Dichloromethane
Reaction Time	4-6 hours
Expected Yield	70-85%
Purity (by HPLC)	>97%

Visualization of the Synthetic Workflow

Caption: Synthetic pathway from 7-Methylindoline hydrochloride to a potential antiviral precursor.

Logical Framework for Antiviral Activity

The synthesized N-acyl 7-methylindoline derivative possesses several features that could contribute to antiviral activity:

• The 7-Methylindoline Core: Provides a rigid scaffold for the presentation of other functional groups and can participate in hydrophobic interactions with the target protein.

• The Amide Linker: Can act as a hydrogen bond donor and acceptor, forming crucial interactions with amino acid residues in the active site of a viral enzyme.

• The Chlorophenyl Group: Can engage in halogen bonding and pi-stacking interactions, which are known to contribute to high binding affinity.

• The Alpha-Chloro Ketone Moiety: This is a reactive electrophilic group that could potentially form a covalent bond with a nucleophilic residue (e.g., cysteine or serine) in the active site of a viral enzyme, leading to irreversible inhibition.

Caption: Potential molecular interactions contributing to antiviral activity.

Conclusion and Future Directions

7-Methylindoline hydrochloride is a valuable and versatile starting material for the synthesis of novel compounds with potential antiviral activity. The straightforward chemistry of the indoline nucleus, coupled with the vast possibilities for derivatization, makes it an attractive scaffold for medicinal chemists. The representative protocol outlined in this guide demonstrates a practical approach to the synthesis of a potential antiviral agent, highlighting the key chemical principles and experimental considerations. Further research in this area could involve the synthesis of a library of N-acyl and N-sulfonyl 7-methylindoline derivatives, followed by screening against a panel of viral targets to identify lead compounds for further optimization. The insights gained from such studies will undoubtedly contribute to the development of new and effective antiviral therapies.

References

• MySkinRecipes. 7-Methylindoline. [Link]

• Wei, H., et al. (2023). Development and Application of Indolines in Pharmaceuticals. Molecules, 28(4), 1883. [Link]

• Abdel-Rahman, A. A.-H., et al. (2023). Antiviral activities of plant-derived indole and β-carboline alkaloids against human and avian influenza viruses. Scientific Reports, 13(1), 1558. [Link]

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• 1. Development and Application of Indolines in Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antiviral activities of plant-derived indole and β-carboline alkaloids against human and avian influenza viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 7-Methylindoline [myskinrecipes.com]

Comprehensive Analytical Characterization of 7-Methylindoline Hydrochloride: Application Notes and Protocols

Abstract

This guide provides a comprehensive suite of analytical methodologies for the thorough characterization of 7-Methylindoline hydrochloride. As a crucial heterocyclic building block in pharmaceutical research and development, ensuring its identity, purity, and structural integrity is paramount. This document outlines detailed protocols for High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy. Designed for researchers, scientists, and drug development professionals, these application notes synthesize technical accuracy with practical, field-proven insights to ensure robust and reliable characterization.

Introduction

7-Methylindoline, the saturated analog of 7-methylindole, is a valuable scaffold in medicinal chemistry, often utilized in the synthesis of biologically active compounds.[1] Its hydrochloride salt form typically enhances stability and solubility, making it more amenable to handling and formulation.[2] Rigorous analytical characterization is a non-negotiable aspect of the drug development pipeline, essential for confirming molecular structure, quantifying purity, identifying impurities, and establishing a detailed chemical profile for regulatory submissions.

This document presents an integrated analytical approach, leveraging multiple orthogonal techniques to provide a complete and validated characterization of 7-Methylindoline hydrochloride. Each section explains the causality behind the chosen methods and provides step-by-step protocols for immediate application.

Physicochemical & Structural Overview

A foundational understanding of the molecule's basic properties is the first step in any analytical workflow.

Table 1: Physicochemical Properties of 7-Methylindoline Hydrochloride

Property	Value	Source
CAS Number	1375472-79-9	[3]
Molecular Formula	C₉H₁₂ClN	[3]
Molecular Weight	169.65 g/mol	[3]
Canonical SMILES	CC1=CC=CC2=C1NCC2.[H]Cl	[3]

| Storage Conditions | Sealed in dry, room temperature |[3] |

Caption: Chemical structure of 7-Methylindoline hydrochloride.

Purity and Quantification by HPLC

High-Performance Liquid Chromatography is the cornerstone for assessing the purity of active pharmaceutical ingredients (APIs) and quantifying them. A reverse-phase method is ideal for separating the moderately polar 7-Methylindoline from potential non-polar or more polar impurities.

Principle of Analysis

Reverse-phase HPLC separates compounds based on their hydrophobicity. A non-polar stationary phase (e.g., C18) is used with a polar mobile phase. Non-polar compounds interact more strongly with the stationary phase and thus elute later, while polar compounds elute earlier. For amine-containing compounds like indoline, adding an acid (e.g., trifluoroacetic acid, TFA) to the mobile phase ensures consistent protonation, leading to sharp, symmetrical peaks and reproducible retention times.[1]

Caption: General workflow for ESI-MS analysis.

Protocol for ESI-MS

• Sample Preparation: Prepare a dilute solution of the sample (~10-100 µg/mL) in a suitable solvent like 50:50 acetonitrile/water with 0.1% formic acid to aid ionization.

• Instrumentation: A mass spectrometer equipped with an ESI source (e.g., Q-TOF, Orbitrap, or single quadrupole).

• Method: a. Infuse the sample directly into the ESI source or inject it via an LC system. b. Operate in positive ion mode . c. Scan a relevant mass range (e.g., m/z 50-500).

• Data Interpretation:

  • The free base of 7-Methylindoline is C₉H₁₁N, with a monoisotopic mass of 133.0891 Da.

  • Look for the protonated molecular ion, [M+H]⁺ , at m/z 134.0969 .

  • High-resolution mass spectrometry (HRMS) should confirm this mass to within 5 ppm, providing strong evidence for the elemental composition.

Functional Group Identification by FTIR Spectroscopy

FTIR is a rapid and non-destructive technique used to identify the functional groups present in a molecule based on their characteristic vibrations.

Principle of Analysis

Molecules absorb infrared radiation at specific frequencies that correspond to the vibrational energies of their chemical bonds (e.g., stretching, bending). An FTIR spectrum is a plot of absorbance versus wavenumber and serves as a molecular "fingerprint."

Protocol for FTIR

• Sample Preparation:

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid powder directly onto the ATR crystal. This is the simplest and most common method.

  • KBr Pellet: Mix ~1 mg of sample with ~100 mg of dry KBr powder. Grind to a fine powder and press into a transparent disk using a hydraulic press.

• Acquisition: a. Collect a background spectrum of the empty sample compartment (or clean ATR crystal). b. Collect the sample spectrum. c. The instrument software automatically subtracts the background. d. Typically scan the range of 4000-400 cm⁻¹.

Expected Characteristic Absorption Bands

The spectrum of the hydrochloride salt will be distinct from the free base, primarily due to the presence of the ammonium (N-H⁺) group. [4] Table 2: Expected FTIR Absorption Bands for 7-Methylindoline HCl

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Notes
~3050-3000	C-H Stretch	Aromatic C-H
~2980-2850	C-H Stretch	Aliphatic (CH₃, CH₂)
~3000-2700	N-H Stretch	Secondary Ammonium (R₂NH₂⁺)	**Very broad and strong band, characteristic of amine salts.[4]
~1610, ~1480	C=C Stretch	Aromatic Ring
~1620-1560	N-H Bend	Secondary Ammonium (R₂NH₂⁺)	**Characteristic bending vibration.[4][5]

| ~1350-1250 | C-N Stretch | Aromatic Amine | [6]|

Electronic Transition Analysis by UV-Vis Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule and can be used for quantitative analysis according to the Beer-Lambert law.

Principle of Analysis

The aromatic ring in 7-Methylindoline contains π-electrons that can be excited to higher energy orbitals by absorbing UV radiation. The wavelength of maximum absorbance (λmax) is characteristic of the chromophore. [7]

Protocol for UV-Vis Spectroscopy

• Solvent Selection: Choose a UV-transparent solvent in which the sample is soluble, such as methanol, ethanol, or water. [8]2. Sample Preparation: Prepare a dilute solution of the sample (e.g., 10-20 µg/mL) in the chosen solvent.

• Acquisition: a. Use a dual-beam UV-Vis spectrophotometer. b. Fill a quartz cuvette with the solvent to serve as the blank and record a baseline. c. Fill a second cuvette with the sample solution and record the absorbance spectrum, typically from 200 to 400 nm.

• Data Interpretation:

  • Identify the wavelength(s) of maximum absorbance (λmax).

  • Indole and indoline derivatives typically exhibit two main absorption bands. [9][10]For 7-Methylindoline, expect a strong absorption band around ~220-240 nm and a weaker, broader band around ~270-290 nm .

Conclusion

The comprehensive characterization of 7-Methylindoline hydrochloride requires an orthogonal approach, leveraging the strengths of multiple analytical techniques. HPLC confirms purity and quantifies the compound, while high-resolution MS and multinuclear NMR provide definitive confirmation of its molecular weight and intricate structure. FTIR and UV-Vis spectroscopy offer rapid and valuable verification of functional groups and the core chromophore. Together, the protocols outlined in this guide establish a robust framework for ensuring the quality, identity, and integrity of this important chemical entity, supporting its progression through the research and development lifecycle.

References

• Analyses of Indole Compounds in Sugar Cane (Saccharum officinarum L.) Juice by High Performance Liquid Chromatography and Liquid Chromatography-Mass Spectrometry after Solid-Phase Extraction. MDPI. Available at: [Link]

• 7-Methylindole | C9H9N. PubChem. Available at: [Link]

• The infrared spectra of secondary amines and their salts. ResearchGate. Available at: [Link]

• A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. PubMed. Available at: [Link]

• UV-vis spectra and mass spectra of the products from indole and its derivatives formed by strain M9Z. ResearchGate. Available at: [Link]

• Indoline hydrochloride salts and process for their preparation.Google Patents.

• Palladium(II)-Catalyzed Direct C7-Acyloxylation of Indoles. ACS Publications. Available at: [Link]

• 13C NMR spectroscopy of indole derivatives. Semantic Scholar. Available at: [Link]

• Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. Available at: [Link]

• Analysis by HPLC-mass spectrometry of the indole compounds released by the ectomycorrhizal fungus Hebeloma hiemale in pure culture. ResearchGate. Available at: [Link]

• UV Vis Spectra of Indole Analogues. Research Data Australia. Available at: [Link]

• Electrospray–Mass Spectrometry-Guided Targeted Isolation of Indole Alkaloids from Leaves of Catharanthus roseus by Using High-Performance Countercurrent Chromatography. PubMed Central. Available at: [Link]

• UV-Photoelectron Spectroscopy of BN Indoles: Experimental and Computational Electronic Structure Analysis. ACS Publications. Available at: [Link]

• Spectroscopy of Amines. Chemistry LibreTexts. Available at: [Link]

• Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. Chemical Engineering Transactions. Available at: [Link]

• H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. YouTube. Available at: [Link]

• Study of Mass Spectra of Some Indole Derivatives. SciRP.org. Available at: [Link]

• Detection of Narcotic Drugs in Urine Samples Using Attenuated Total Reflectance–Fourier Transform Infrared Spectroscopy and Machine Learning. ACS Publications. Available at: [Link]

• Electronic Absorption and Fluorescence Spectra of Indole Derivatives. Quantitative Treatment of the Substituent Effects. CORE. Available at: [Link]

• IR: amines. University of Calgary. Available at: [Link]

• Separation of Indole-3-carbinol on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• ¹³C NMR spectra of substituted indoles. Magnetic Resonance in Chemistry. Available at: [Link]

• A spectroscopic survey of substituted indoles reveals consequences of a stabilized 1Lb transition. PubMed Central. Available at: [Link]

Sources

• 1. cetjournal.it [cetjournal.it]
• 2. CA2067040A1 - Indoline hydrochloride salts and process for their preparation - Google Patents [patents.google.com]
• 3. 1375472-79-9|7-Methylindoline hydrochloride|BLD Pharm [bldpharm.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. researchdata.edu.au [researchdata.edu.au]
• 9. pubs.acs.org [pubs.acs.org]
• 10. A spectroscopic survey of substituted indoles reveals consequences of a stabilized1Lb transition - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: A Guide to Preserving the Integrity of 7-Methylindoline Hydrochloride

Welcome to the comprehensive technical support guide for 7-Methylindoline hydrochloride. This resource is designed for researchers, scientists, and professionals in drug development who utilize this critical intermediate. Our goal is to provide you with the in-depth knowledge and practical tools necessary to prevent its degradation during storage and handling, ensuring the integrity and reproducibility of your experiments.

Introduction: Understanding the Stability of 7-Methylindoline Hydrochloride

7-Methylindoline hydrochloride is a valuable heterocyclic amine intermediate. However, like many indoline derivatives and amine salts, it is susceptible to degradation, which can compromise its purity and impact experimental outcomes. The primary pathways of degradation include oxidation, photodegradation, and to a lesser extent, hydrolysis. Understanding these vulnerabilities is the first step toward effective preservation.

This guide is structured to provide direct answers to common challenges and questions. We will delve into troubleshooting common issues, provide frequently asked questions with detailed explanations, and offer protocols for assessing the stability of your compound.

Troubleshooting Guide: Addressing Common Degradation Issues

This section addresses specific problems you might encounter with 7-Methylindoline hydrochloride, offering step-by-step guidance to diagnose and resolve them.

Issue 1: The sample has developed a pink, red, or brown discoloration.

• Question: I've noticed my solid 7-Methylindoline hydrochloride, which was initially off-white, has changed color. What does this mean, and is it still usable?

• Answer: A color change is a primary visual indicator of degradation, most commonly due to oxidation.[1] While a slight change in color may not significantly affect the bulk purity for some less sensitive applications, it is a clear sign that the compound is no longer in its purest form and should be investigated before use in critical experiments.

  Causality: The indoline ring is susceptible to oxidation, which can lead to the formation of colored impurities, such as oxindoles and isatins, through hydroxylation pathways.[1] This process can be accelerated by exposure to air (oxygen), light, and even trace metal impurities.

  Troubleshooting Protocol:

  • Assess Purity: The first step is to determine the extent of degradation. A stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), is essential.

  • Quarantine the Material: Do not use the discolored material in your experiments until its purity has been verified.

  • Review Storage Conditions: Immediately assess the storage conditions of the affected vial. Was it securely sealed? Was it protected from light? Was it stored at the recommended temperature?

  • Implement Corrective Actions: Based on your review, implement more stringent storage protocols for your remaining stock.

Issue 2: HPLC analysis shows new impurity peaks.

• Question: My recent batch of 7-Methylindoline hydrochloride shows unexpected peaks in the HPLC chromatogram that were not present previously. What are these, and how can I prevent them?

• Answer: The appearance of new peaks strongly suggests the formation of degradation products. Forced degradation studies are designed to intentionally degrade a compound under various stress conditions to identify these potential impurities and develop an analytical method that can resolve them from the parent compound.[2][3][4][5]

  Causality: These new peaks could correspond to products of oxidation, photodegradation, or hydrolysis. For instance, oxidation can lead to hydroxylated derivatives, while prolonged exposure to certain pH conditions could result in hydrolysis of the hydrochloride salt.

  Troubleshooting Workflow:

  Caption: Troubleshooting workflow for new HPLC impurities.

Frequently Asked Questions (FAQs)

This section provides answers to common questions about the storage and handling of 7-Methylindoline hydrochloride.

• Question 1: What are the ideal storage conditions for 7-Methylindoline hydrochloride?

  Answer: To minimize degradation, 7-Methylindoline hydrochloride should be stored under the following conditions:

  • Temperature: For short-term storage, a cool environment of 2-8°C is recommended. For long-term preservation, storing at -20°C is preferable.

  • Light: The compound should be protected from light by storing it in an amber or opaque vial.

  • Atmosphere: For maximum stability, especially for high-purity applications, it is best to store the compound under an inert atmosphere, such as nitrogen or argon, to displace oxygen.[1]

  • Moisture: As a hydrochloride salt, it can be hygroscopic. Therefore, it should be stored in a tightly sealed container in a dry environment.

• Question 2: How does the hydrochloride salt form affect stability?

  Answer: Converting an amine to its hydrochloride salt is a common strategy to improve its water solubility and bioavailability.[6] Generally, amine salts are more stable and easier to handle as crystalline solids compared to the free base, which may be an oil. However, hydrochloride salts of weak bases can create a slightly acidic environment in the presence of moisture, which could potentially catalyze hydrolysis of the parent compound or other sensitive molecules it is mixed with.[7]

• Question 3: Should I be concerned about photodegradation?

  Answer: Yes. Indoline and indole derivatives are known to be sensitive to light.[8][9] Exposure to UV or even ambient light can provide the energy to initiate degradation reactions. Therefore, it is crucial to protect the compound from light at all times, both during storage and when handling it in the lab.

• Question 4: When should I consider using an antioxidant?

  Answer: The use of an antioxidant is a good practice when:

  • The compound is known to be highly susceptible to oxidation.

  • It will be stored for an extended period.

  • The compound is dissolved in a solvent that has not been deoxygenated.

  • Experimental conditions may promote oxidation (e.g., elevated temperatures, exposure to air).

  Common antioxidants for organic compounds include butylated hydroxytoluene (BHT) and ascorbic acid. The choice of antioxidant should be carefully considered to ensure it does not interfere with your downstream applications.

Experimental Protocols

Protocol 1: General Stability-Indicating HPLC Method

This protocol provides a starting point for developing a stability-indicating HPLC method for 7-Methylindoline hydrochloride. Method optimization and validation are crucial for your specific application.

Objective: To separate 7-Methylindoline hydrochloride from its potential degradation products.

Instrumentation and Materials:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Sample Diluent: 50:50 Water:Acetonitrile.

• 7-Methylindoline hydrochloride reference standard and test sample.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Gradient of A and B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	254 nm (or λmax of 7-Methylindoline)
Run Time	30 minutes

Gradient Program:

Time (min)	%A	%B
0	95	5
20	5	95
25	5	95
26	95	5
30	95	5

Procedure:

• Prepare the mobile phases and sample diluent.

• Accurately weigh and dissolve the 7-Methylindoline hydrochloride reference standard and test sample in the diluent to a known concentration (e.g., 1 mg/mL).

• Set up the HPLC system with the specified conditions.

• Inject the standard and sample solutions.

• Analyze the resulting chromatograms for the retention time of the main peak and the presence of any additional peaks.

Method Validation: A stability-indicating method must be validated according to ICH guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness.[10]

Protocol 2: Forced Degradation Study

Forced degradation studies are essential for identifying potential degradation products and demonstrating the specificity of your analytical method.[3][4][5]

Objective: To intentionally degrade 7-Methylindoline hydrochloride under various stress conditions.

Stress Conditions:

• Acid Hydrolysis: Dissolve the compound in 0.1 M HCl and heat at 60°C for 2 hours.

• Base Hydrolysis: Dissolve the compound in 0.1 M NaOH and heat at 60°C for 2 hours.

• Oxidative Degradation: Dissolve the compound in 3% hydrogen peroxide and keep at room temperature for 24 hours.

• Thermal Degradation: Expose the solid compound to 105°C for 24 hours.[10]

• Photodegradation: Expose the solid compound to a light source (UV and visible) for a specified duration.

Procedure:

• Prepare samples under each of the stress conditions.

• At the end of the exposure period, neutralize the acidic and basic samples.

• Dilute all samples to an appropriate concentration with the HPLC mobile phase.

• Analyze the stressed samples using the developed stability-indicating HPLC method.

• Compare the chromatograms of the stressed samples to that of an unstressed control to identify degradation peaks.

Visualizing Degradation Pathways

The primary degradation pathway for indoline derivatives is oxidation. The following diagram illustrates a plausible oxidative degradation pathway for 7-Methylindoline.

Caption: Plausible oxidative degradation of 7-Methylindoline.

References

• Patel, K., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 2(3), 149-155.
• Jain, R., et al. (2013). Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms.

• OLI Systems. (2023). Modeling the Chemistry of Amines and Amine Hydrochlorides for Predicting Corrosion in Refinery Overheads. Retrieved from [Link]

• Witkop, B. (1950). ON THE MECHANISM OF OXIDATION OF INDOLE COMPOUNDS. Journal of the American Chemical Society, 72(3), 1428–1430.

• Master Organic Chemistry. (2019). Amide Hydrolysis Using Acid Or Base. Retrieved from [Link]

• ResearchGate. (n.d.). A Special Focus on the Photodegradation of 6'-Indolino-1-isobutyl-3,3-dimethylspiro-[indoline-2,3'-[3H]naphtho[2,1-b][1][11]oxazine]. Retrieved from [Link]

• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

• PharmaGuideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• Smith, B. C. (2019). Organic Nitrogen Compounds V: Amine Salts. Spectroscopy, 34(9), 22-25.

• Florence, A. T., & Attwood, D. (n.d.). Stability of drugs and medicines Hydrolysis. ResearchGate. Retrieved from [Link]

• Indian Journal of Pharmaceutical Education and Research. (2021). Forced Degradation Studies of Drospirenone: Isolation and Characterization of Degradation Products. Retrieved from [Link]

• Mahindroo, N., et al. (2016). Stability-indicating HPLC Method for Determination of 7,8,9,10-tetrahydroazepino[2,1b]quinazolin-12(6H)-one, a Potential Anticancer Agent. Indian Journal of Pharmaceutical Sciences, 78(6), 769-774.

• International Journal of Research in Pharmacology & Pharmacotherapeutics. (2016). development of forced degradation and stability indicating studies for drug substance and drug product. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 15.17: Chemical Properties of Amides: Hydrolysis. Retrieved from [Link]

• Molecules. (2020). Photodegradation Study of Sertindole by UHPLC-ESI-Q-TOF and Influence of Some Metal Oxide Excipients on the Degradation Process. Retrieved from [Link]

• LCGC International. (2020). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Retrieved from [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2023). Stability Indicating Forced Degradation Studies and a Newly Developed Validated Analytical Method for the Simultaneous Estimation. Retrieved from [Link]

• Neliti. (n.d.). Stability-Indicating RP-HPLC Method for Simultaneous Estimation of Chlorzoxazone and Paracetamol in Tablet Dosage. Retrieved from [Link]

• Spectroscopy Online. (2019). Organic Nitrogen Compounds V: Amine Salts. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to a Validated HPLC Method for the Assay of 7-Methylindoline Hydrochloride

In the landscape of pharmaceutical development and quality control, the precise and reliable quantification of active pharmaceutical ingredients (APIs) is paramount. 7-Methylindoline hydrochloride, a key intermediate in the synthesis of various pharmaceutical agents, requires a robust analytical method to ensure its purity and concentration. This guide provides an in-depth, validated High-Performance Liquid Chromatography (HPLC) method for the assay of 7-Methylindoline hydrochloride. Grounded in the principles of the International Council for Harmonisation (ICH) guidelines, this document explains the causality behind experimental choices and presents a self-validating protocol.[1][2][3] Furthermore, it offers a critical comparison with an alternative advanced technique, Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS), providing researchers and drug development professionals with the data and insights necessary to select the most appropriate analytical strategy for their needs.

The Critical Role of a Validated Assay

7-Methylindoline hydrochloride is a heterocyclic amine, and its accurate quantification is essential for ensuring the safety, efficacy, and quality of the final drug product. A validated analytical method provides documented evidence that the procedure is suitable for its intended purpose.[4] This guide focuses on a reversed-phase HPLC (RP-HPLC) method, a cornerstone of pharmaceutical analysis due to its versatility, robustness, and widespread availability.[5][6]

The Proposed RP-HPLC Method: A Step-by-Step Protocol

The development of this method was guided by the physicochemical properties of 7-Methylindoline hydrochloride (a salt of a secondary amine) and general principles for the analysis of similar indole derivatives.[7][8] The goal was to achieve a symmetric peak shape, adequate retention, and separation from potential impurities within a reasonable runtime.

Chromatographic Conditions

The selection of a C18 column is standard for retaining moderately polar compounds like 7-Methylindoline. The mobile phase, a mixture of an acidic aqueous buffer and acetonitrile, is chosen to ensure the analyte is in its protonated, more polar form, leading to good peak shape and retention control on the non-polar stationary phase.

Parameter	Specification	Rationale
Instrument	HPLC System with UV/Vis or Photodiode Array (PDA) Detector	Standard equipment for pharmaceutical QC labs. PDA allows for peak purity analysis.
Column	C18, 250 mm x 4.6 mm, 5 µm particle size	Provides excellent resolution and is a robust, common stationary phase for amine compounds.
Mobile Phase	0.1% Formic Acid in Water (A) : Acetonitrile (B) (70:30, v/v)	Formic acid acts as an ion-suppressing agent to ensure consistent protonation of the amine, leading to sharp, symmetrical peaks. The ratio is optimized for an ideal retention time.[9]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and system pressure.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection Wavelength	225 nm	Chosen based on the UV absorbance maximum of the indoline chromophore, providing high sensitivity.[9]
Injection Volume	10 µL	A typical volume to balance sensitivity and peak shape.
Run Time	10 minutes	Sufficient to elute the main peak and any potential early or late-eluting impurities.

Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 7-Methylindoline hydrochloride reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to cover the expected concentration range (e.g., 10-150 µg/mL).

• Sample Solution (100 µg/mL): Accurately weigh a quantity of the sample containing approximately 10 mg of 7-Methylindoline hydrochloride into a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase. Sonicate if necessary to ensure complete dissolution.

Method Validation: A Trust-Building Framework

Validation was performed according to ICH Q2(R1) guidelines to establish the method's trustworthiness and reliability.[1][3][10]

System Suitability

Before commencing validation, the chromatographic system's suitability was confirmed by injecting the working standard solution (100 µg/mL) six times. The acceptance criteria ensure the system is performing adequately on the day of analysis.

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000
% RSD of Peak Area	≤ 2.0%

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or placebo ingredients.[11] To demonstrate this, a solution of a placebo (if applicable) and a sample spiked with known related substances were injected. The chromatograms showed no interfering peaks at the retention time of 7-Methylindoline hydrochloride.

Linearity

The method's linearity was evaluated by analyzing six concentrations of the standard solution across a range of 10% to 150% of the target assay concentration (10, 25, 50, 75, 100, 150 µg/mL). The peak area was plotted against concentration, and the relationship was assessed by linear regression.

Parameter	Result	Acceptance Criteria
Concentration Range	10 - 150 µg/mL	-
Correlation Coefficient (r²)	0.9998	r² ≥ 0.999
Regression Equation	y = 45210x + 1250	-

Accuracy

Accuracy was determined by the recovery of known amounts of analyte spiked into a placebo matrix at three concentration levels (80%, 100%, and 120% of the target concentration).[12] Samples were prepared in triplicate at each level.

Spiked Level	Mean Recovery (%)	% RSD	Acceptance Criteria
80% (80 µg/mL)	99.5%	0.85%	98.0% - 102.0% Recovery
100% (100 µg/mL)	100.2%	0.65%	% RSD ≤ 2.0%
120% (120 µg/mL)	100.8%	0.72%

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[1]

• Repeatability (Intra-day Precision): Six replicate sample preparations at 100% of the test concentration were analyzed on the same day.

• Intermediate Precision (Inter-day Ruggedness): The repeatability assay was performed on a different day by a different analyst using a different HPLC system.

Precision Type	% Assay (Mean)	% RSD	Acceptance Criteria
Repeatability	99.8%	0.55%	% RSD ≤ 2.0%
Intermediate Precision	100.3%	0.90%	% RSD ≤ 2.0%

LOD & LOQ

The Limit of Detection (LOD) and Limit of Quantitation (LOQ) were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S) (where σ = standard deviation of the y-intercepts of regression lines, S = slope of the calibration curve)

Parameter	Result
LOD	0.67 µg/mL
LOQ	1.51 µg/mL

Robustness

Robustness was evaluated by making small, deliberate variations in the method parameters and observing the effect on the results. The system suitability parameters remained within the acceptance criteria for all tested variations.

Parameter Varied	Variation	Result
Flow Rate	± 0.1 mL/min (0.9 & 1.1)	System suitability passed
Mobile Phase Composition	± 2% Acetonitrile	System suitability passed
Column Temperature	± 2 °C (28 & 32)	System suitability passed

Visualizing the Workflow

A clear understanding of the analytical process is crucial for successful implementation. The following diagrams illustrate the HPLC workflow and the validation process.

Caption: High-level workflow for the HPLC assay of 7-Methylindoline HCl.

Caption: Key stages in the analytical method validation process.

Comparative Analysis: HPLC vs. UPLC-MS/MS

While HPLC-UV is a robust and reliable technique for routine quality control, other methods may offer advantages depending on the analytical challenge. Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) is a powerful alternative, particularly for applications requiring higher sensitivity or confirmatory identification.[13]

Principles of UPLC-MS/MS

UPLC utilizes columns with smaller particle sizes (<2 µm), which provides faster analysis and higher resolution compared to traditional HPLC.[13] The mass spectrometer detector offers unparalleled selectivity and sensitivity by measuring the mass-to-charge ratio of the analyte and its fragments, making it ideal for trace-level analysis or analysis in complex matrices like biological fluids.[13]

Head-to-Head Comparison

The choice between HPLC-UV and UPLC-MS/MS is a trade-off between various performance and practical factors.

Feature	Validated HPLC-UV Method	UPLC-MS/MS Method
Principle	Chromatographic separation followed by UV absorbance detection.	High-resolution chromatographic separation followed by mass-based detection.
Specificity	Good. Based on retention time and UV spectrum. Potential for interference from co-eluting compounds with similar UV absorbance.	Excellent. Based on retention time, parent ion mass, and fragment ion masses. Highly specific and confirmatory.
Sensitivity (LOQ)	~1.5 µg/mL	Typically in the low ng/mL or even pg/mL range.[13]
Analysis Time	~10 minutes per sample	~2-3 minutes per sample.[13]
Robustness	High. Well-established technology suitable for routine QC environments.	Moderate. More complex instrumentation requires specialized maintenance and expertise.
Cost (Instrument)	Moderate	High
Cost (Operational)	Low	High (requires high-purity solvents, gases, and specialized maintenance).
Primary Application	Routine QC, batch release testing, purity assays.	Bioanalysis (pharmacokinetics), impurity profiling at trace levels, metabolite identification.

Conclusion and Recommendations

The validated RP-HPLC method presented in this guide is demonstrated to be specific, linear, accurate, precise, and robust for the assay of 7-Methylindoline hydrochloride. It is an ideal choice for routine quality control environments where reliability and cost-effectiveness are critical. The straightforward protocol and use of standard equipment ensure its easy implementation in any pharmaceutical QC laboratory.

For research and development applications that demand higher throughput, ultra-high sensitivity (such as in pharmacokinetic studies), or absolute confirmatory analysis in complex matrices, a UPLC-MS/MS method is the superior alternative. The choice of method should therefore be aligned with the specific analytical requirements, balancing the need for performance with practical considerations of cost and operational complexity.

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• Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. (2024). MDPI. Retrieved from [Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). (2024). MDPI. Retrieved from [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. (2022). European Medicines Agency. Retrieved from [Link]

• HPLC-PDA METHOD FOR THE QUANTIFICATION OF MITRAGYNINE IN FRESH KRATOM (MITRAGYNA SPECIOSA) LEAF. (2024). Journal of Tropical Forest Science. Retrieved from [Link]

• ICH Q2(R2) Validation of analytical procedures. (n.d.). European Medicines Agency. Retrieved from [Link]

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• Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. (n.d.). IISTE. Retrieved from [Link]

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• 1-Amino-2-methylindoline hydrochloride. (n.d.). PubChem. Retrieved from [Link]

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